- Progress in demonstrating homochiral selection in prebiotic RNA synthesis, Advances in Space Research, 2013, 51(5), 772-779
Cas no 1548524-11-3 (Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-)
1548524-11-3 structure
Product Name:Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
CAS No:1548524-11-3
MF:C19H25N7O15P2
MW:653.387225866318
CID:5602209
Update Time:2023-09-01
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Chemical and Physical Properties
Names and Identifiers
-
- 5'-O-Phosphono-β-L-adenylyl-(3'→5')-uridine
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
-
- Inchi: 1S/C19H25N7O15P2/c20-15-10-16(22-5-21-15)26(6-23-10)18-13(30)14(8(40-18)4-37-42(32,33)34)41-43(35,36)38-3-7-11(28)12(29)17(39-7)25-2-1-9(27)24-19(25)31/h1-2,5-8,11-14,17-18,28-30H,3-4H2,(H,35,36)(H2,20,21,22)(H,24,27,31)(H2,32,33,34)/t7-,8+,11-,12-,13+,14+,17-,18+/m1/s1
- InChI Key: CDRILZBLRXAHGW-VIZRAIENSA-N
- SMILES: O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(=O)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=CC(=O)NC2=O)O1)O
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Production Method
Production Method 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Raw materials
- Imidazole
- [5']uridylic acid
- Uridine 5'-Monophosphate
- Adenosine monophosphate
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Preparation Products
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-97-2)
- (1548524-02-2)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548523-22-3)
- (1548618-15-0)
- (1548523-82-5)
- (1548523-86-9)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- (1548523-54-1)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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